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Compound of Interest

Compound Name: 4-Chlorobutan-2-ol

Cat. No.: B1280204 Get Quote

This technical guide provides a detailed overview of the material safety information for 4-
Chlorobutan-2-ol (CAS No: 2203-34-1). The information is compiled for researchers,

scientists, and professionals in drug development who may handle this compound. This

document summarizes key safety, handling, and emergency protocols based on available data.

Section 1: Chemical and Physical Properties
4-Chlorobutan-2-ol is a secondary alcohol and an organochlorine compound.[1] Its

fundamental physical and chemical properties are crucial for safe handling and experimental

design. A summary of these properties is presented below.
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Property Value Source

Molecular Formula C4H9ClO [1][2][3]

Molecular Weight 108.57 g/mol [2][3][4]

Exact Mass 108.0341926 Da [2][4]

CAS Number 2203-34-1 [2][3]

IUPAC Name 4-chlorobutan-2-ol [2]

SMILES CC(CCCl)O [2]

InChIKey
AKMIPCJUTXDZKR-

UHFFFAOYSA-N
[2][3]

PSA (Polar Surface Area) 20.23 Å² [3]

LogP 0.99610 [3]

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Chlorobutan-2-ol is classified with several hazards.[2] Researchers must be aware

of these classifications to implement appropriate safety measures.

Hazard Class Category GHS Code Hazard Statement

Flammable Liquids 2 H225
Highly flammable

liquid and vapor.[2]

Aspiration Hazard 1 H304

May be fatal if

swallowed and enters

airways.[2]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

3 H412

Harmful to aquatic life

with long lasting

effects.[2]

GHS Pictograms:
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Danger

Precautionary Statements: P210, P233, P240, P241, P242, P243, P273, P280, P301+P316,

P303+P361+P353, P331, P370+P378, P403+P235, P405, and P501.[2]

Section 3: Experimental Protocols and Handling
While specific experimental protocols for 4-Chlorobutan-2-ol were not available in the

searched literature, a general workflow for handling hazardous chemicals of this nature is

outlined below. This workflow is a recommendation and should be adapted to specific

experimental contexts and institutional safety protocols.

General Experimental Workflow
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Preparation

Handling

Post-Experiment

Review MSDS/SDS

Risk Assessment

Assemble PPE

Work in Ventilated Area
(Fume Hood)

Ground Equipment
(Flammable Liquid)

Dispense Chemical

Perform Experiment

Quench/Neutralize
(If applicable)

Dispose of Waste

Clean Work Area

Doff PPE
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General workflow for handling 4-Chlorobutan-2-ol.
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Personal Protective Equipment (PPE)
Given the hazards of 4-Chlorobutan-2-ol, appropriate personal protective equipment is

mandatory.

Protection Type Recommendation

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles are recommended.[5] Where splashing

is possible, a face shield should be used.

Skin Protection

Chemical-resistant gloves (e.g., neoprene, butyl

rubber) should be worn.[5] A lab coat or

chemical-resistant apron is also necessary.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood.[5] If

ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges should

be used.

Storage and Handling
Handling: Wash thoroughly after handling. Use only in a well-ventilated area.[5]

Storage: Store in a cool, dry place away from heat, sparks, and open flames.[5][6] Keep the

container tightly closed.[6]

Section 4: Emergency Procedures
In the event of an emergency, prompt and correct action is critical. The following sections detail

the appropriate first aid and firefighting measures.

First Aid Measures
The following table summarizes the recommended first aid procedures in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1280204?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103600-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103600-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek medical

attention.[5][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[5][7] Get medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][7] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, give two glasses of water. Seek

immediate medical attention.[5]

First Aid Decision Pathway

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing
Wash with Soap & Water Flush with Water (15 min) Rinse Mouth

Give Water (No Vomiting)

Seek Medical Attention
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First aid decision pathway for 4-Chlorobutan-2-ol exposure.

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5][8] For large fires, use water spray, fog, or foam.[9]

Specific Hazards: As a flammable liquid, vapors may form explosive mixtures with air.[10]

Hazardous combustion products include carbon oxides and hydrogen chloride gas.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Section 5: Accidental Release Measures
In case of a spill or release, the following procedures should be followed:

Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[8]

Avoid breathing vapors.

Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable container for disposal.[5]

Section 6: Toxicological Information
Detailed toxicological studies specifically on 4-Chlorobutan-2-ol are not widely available in the

public domain. However, based on its chemical structure and GHS classification, it should be

handled with care. The primary health hazards are associated with its flammability and the risk

of aspiration if swallowed.[2]

Section 7: Ecological Information
4-Chlorobutan-2-ol is classified as harmful to aquatic life with long-lasting effects.[2]

Therefore, it should not be released into the environment. All waste containing this chemical

must be disposed of according to local, state, and federal regulations.
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Section 8: Disposal Considerations
Chemical waste must be disposed of in accordance with institutional and governmental

regulations. Due to its flammability and aquatic toxicity, 4-Chlorobutan-2-ol waste should be

handled as hazardous waste. It may be possible to dispose of it through a licensed chemical

disposal company.

This guide is intended to provide essential safety information and should be used in

conjunction with a comprehensive risk assessment for any specific experimental procedure.

Always consult your institution's safety officer for guidance on specific protocols and

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280204#4-chlorobutan-2-ol-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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